3-(6-cyclopropylpyrazin-2-yl)-1H-indole-5-carboxylic acid

• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 3-(6-cyclopropylpyrazin-2-yl)-1H-indole-5-carboxylic acid
• InChI: InChI=1S/C16H13N3O2/c20-16(21)10-3-4-13-11(5-10)12(6-18-13)15-8-17-7-14(19-15)9-1-2-9/h3-9,18H,1-2H2,(H,20,21)
• InChI Key: VSKBRIQIYMLTIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CN=C2)C3=CNC4=C3C=C(C=C4)C(=O)O

Description

3-(6-cyclopropylpyrazin-2-yl)-1H-indole-5-carboxylic acid is a useful research compound. Its molecular formula is C16H13N3O2 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(6-cyclopropylpyrazin-2-yl)-1H-indole-5-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(6-cyclopropylpyrazin-2-yl)-1H-indole-5-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

An orange-brown suspension of methyl 3-(6-cyclopropylpyrazin-2-yl)-1-tosyl-1H-indole-5-carboxylate (353.7 mg, 0.790 mmol) and KOH (310 mg, 5.53 mmol) in a mixture of MeOH (6.0 mL) and water (1.20 mL) was heated at 60° C. for 6 h. The mixture was subsequently cooled to RT and MeOH was removed in vacuo. 1.0 N aq HCl (4.0 mL) was added to the resulting slurry, and the precipitated solid was collected by vacuum filtration, washed with water (10 mL), and dried in vacuo to provide 3-(6-cyclopropylpyrazin-2-yl)-1H-indole-5-carboxylic acid (209.2 mg, 0.749 mmol, 95%) as a yellow solid: MS (ESI, pos. ion) m/z: 280.1 (M+1). 1H NMR (300 MHz, DMSO-d6) δ ppm 11.96 (1H, br. s.), 9.12 (1H, s), 8.91 (1H, s), 8.33-8.40 (2H, m), 7.80 (1H, dd, J=8.3, 1.2 Hz), 7.51 (1H, d, J=8.5 Hz), 2.23 (1H, br. s.), 1.17 (2H, br. s.), 1.11 (2H, m, J=7.9 Hz).